Dibenzyldimethylammonium

Specification

• CAS No.: 14800-26-1
• Molecular Formula: C16H20N+
• Molecular Weight: 226.34 g/mol
• IUPAC Name: dibenzyl(dimethyl)azanium
• Standard InChI: InChI=1S/C16H20N/c1-17(2,13-15-9-5-3-6-10-15)14-16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3/q+1
• Standard InChI Key: LNIYNESXCOYFPW-UHFFFAOYSA-N
• SMILES: C[N+](C)(CC1=CC=CC=C1)CC2=CC=CC=C2
• Canonical SMILES: C[N+](C)(CC1=CC=CC=C1)CC2=CC=CC=C2

Introduction

Dibenzyldimethylammonium is a quaternary ammonium compound with the chemical formula C16H20N+ and a molecular weight of 226.34 g/mol. It is often encountered in its chloride form, dibenzyldimethylammonium chloride (C16H20ClN), which has a molecular weight of 261.79 g/mol. This compound is known for its antimicrobial properties and is used in various industrial and research applications.

Synthesis

The synthesis of dibenzyldimethylammonium chloride typically involves the reaction between benzyl chloride and dimethylamine. This reaction forms the quaternary ammonium salt through nucleophilic substitution, where dimethylamine acts as the nucleophile attacking benzyl chloride to form an intermediate that eventually leads to the desired product.

Antimicrobial Activity

Dibenzyldimethylammonium exhibits significant antimicrobial activity by disrupting the phospholipid membranes of microorganisms, leading to cell lysis and death. This mechanism involves interacting with cellular membranes, causing leakage of intracellular molecules.

Biochemical Effects

In addition to antimicrobial effects, dibenzyldimethylammonium can induce oxidative stress in cells by increasing reactive oxygen species (ROS) production while decreasing glutathione activity. These biochemical effects are crucial for understanding both its efficacy as an antimicrobial agent and potential toxicity concerns.

Applications

While primarily recognized for its antimicrobial properties, dibenzyldimethylammonium has been explored in various scientific studies:

• Biological Studies: Used as an indicator ion for membrane potential differences across cell membranes.

• Chemical Research: Forms complexes with metals like palladium or transition metals such as manganese(II), cobalt(II), or zinc(II).

These diverse applications underscore its utility beyond traditional uses.